Cas no 2680827-65-8 (6-methyl-4-(prop-2-en-1-yloxy)carbonyl-4H,5H,6H,7H-pyrazolo1,5-apyrimidine-3-carboxylic acid)

• Product Name: 6-methyl-4-(prop-2-en-1-yloxy)carbonyl-4H,5H,6H,7H-pyrazolo1,5-apyrimidine-3-carboxylic acid
• CAS No: 2680827-65-8
• MF: C₁₂H₁₅N₃O₄
• MW: 265.265202760696
• CID: 5650311
• PubChem ID: 165916971
• Update Time: 2025-10-28

6-methyl-4-(prop-2-en-1-yloxy)carbonyl-4H,5H,6H,7H-pyrazolo1,5-apyrimidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-methyl-4-[(prop-2-en-1-yloxy)carbonyl]-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine-3-carboxylic acid
• 2680827-65-8
• EN300-28282098
• 6-methyl-4-(prop-2-en-1-yloxy)carbonyl-4H,5H,6H,7H-pyrazolo1,5-apyrimidine-3-carboxylic acid

• Inchi： 1S/C12H15N3O4/c1-3-4-19-12(18)14-6-8(2)7-15-10(14)9(5-13-15)11(16)17/h3,5,8H,1,4,6-7H2,2H3,(H,16,17)
• InChI Key： XMVJKTKYWXXLPX-UHFFFAOYSA-N
• SMILES： O(CC=C)C(N1C2=C(C(=O)O)C=NN2CC(C)C1)=O

Computed Properties

• Exact Mass: 265.10625597g/mol
• Monoisotopic Mass: 265.10625597g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 387
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 84.7Ų

Additional information on 6-methyl-4-(prop-2-en-1-yloxy)carbonyl-4H,5H,6H,7H-pyrazolo1,5-apyrimidine-3-carboxylic acid

6-Methyl-4-(prop-2-en-1-yloxy)carbonyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine-3-carboxylic Acid

The compound 6-methyl-4-(prop-2-en-1-yloxy)carbonyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine-3-carboxylic acid (CAS No. 2680827-65-8) is a highly specialized organic molecule with a complex structure that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound belongs to the class of pyrazolo[1,5-a]pyrimidines, which are known for their unique electronic properties and potential applications in drug design. The molecule's structure incorporates a methyl group at position 6 and a propenyl oxy carbonyl group at position 4, which contributes to its distinctive reactivity and functionality.

Recent studies have highlighted the potential of this compound as a precursor in the synthesis of advanced pharmaceutical agents. Its ability to act as a building block for more complex molecules has been extensively explored in academic and industrial research settings. For instance, researchers have demonstrated that this compound can be used to construct bioactive molecules with anti-inflammatory and anticancer properties. The presence of the propenyl oxy carbonyl group facilitates various chemical transformations, making it a versatile starting material for organic synthesis.

In terms of its physical properties, 6-methyl-4-(prop-2-en-1-yloxy)carbonyl-pyrazolo[1,5-a]pyrimidine-3-carboxylic acid exhibits a high degree of stability under standard laboratory conditions. Its solubility in common organic solvents such as dichloromethane and ethyl acetate makes it suitable for use in various synthetic protocols. Additionally, the compound's ability to form stable complexes with metal ions has been explored in coordination chemistry studies, further expanding its potential applications.

The synthesis of this compound typically involves multi-step reactions that require precise control over reaction conditions. A common approach involves the condensation of appropriate starting materials followed by functional group transformations to achieve the desired structure. The optimization of these synthetic routes has been a focus of recent research efforts, with particular emphasis on improving yield and reducing reaction times.

From an analytical standpoint, the characterization of this compound is often performed using techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These methods provide critical insights into the molecular structure and purity of the compound. For example, ¹H NMR analysis can reveal details about the proton environment around the methyl and propenyl groups, while MS data can confirm the molecular weight and fragmentation patterns.

Looking ahead, the future prospects for 6-methyl-4-(prop-2-en-1-yloxy)carbonyl-pyrazolo[1,5-a]pyrimidine-3-carboxylic acid are promising. Its role as a key intermediate in drug discovery pipelines suggests that it will continue to play a significant role in advancing therapeutic development. Furthermore, ongoing research into its electronic properties may unlock new opportunities in areas such as optoelectronics and sensor technology.

In conclusion, 6-methyl-4-(prop-2-en-1-yloxy)carbonyl-pyrazolo[1,5-a]pyrimidine-3-carboxylic acid is a versatile and intriguing molecule with a wide range of applications across multiple disciplines. Its unique structure and reactivity make it an invaluable tool for researchers seeking to develop innovative solutions in chemistry and related fields.